(3-(5-(4-Fluorobenzyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(4-methoxyphenyl)methanone

• IUPAC Name: [3-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C22H22FN3O3/c1-28-19-10-6-16(7-11-19)22(27)26-12-2-3-17(14-26)21-25-24-20(29-21)13-15-4-8-18(23)9-5-15/h4-11,17H,2-3,12-14H2,1H3
• InChI Key: WYFKYRQODABPMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCCC(C2)C3=NN=C(O3)CC4=CC=C(C=C4)F
• Molecular Formula: C22H22FN3O3
• Molecular Weight: 395.4 g/mol
• CAS No.: 1170362-25-0

Description

(3-(5-(4-Fluorobenzyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C22H22FN3O3 and its molecular weight is 395.434. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antiproliferative Activities

Studies on oxadiazole derivatives, including those with piperidine and fluorophenyl groups, often explore their antimicrobial and antiproliferative activities. For instance, compounds with 1,3,4-oxadiazole moieties have been synthesized and evaluated for their potential against various microbial strains and cancer cell lines. These studies reveal that such compounds can exhibit significant biological activities, making them of interest for developing new therapeutic agents (Patel, Agravat, & Shaikh, 2011; Naik, Mahanthesha, & Suresh, 2022).

Structural and Chemical Analysis

The structural and chemical properties of compounds containing elements like fluorobenzyl and oxadiazole have been characterized through various analytical techniques, including X-ray diffraction, NMR, and mass spectrometry. These studies provide detailed insights into the molecular conformation, stability, and interactions of such compounds, which are crucial for understanding their reactivity and potential applications in drug design and material science (Prasad et al., 2018).

Supramolecular Architecture

The supramolecular architecture of oxadiazole derivatives has been analyzed to understand the role of non-covalent interactions, such as hydrogen bonding and halogen interactions, in determining their structural integrity and functional properties. These insights are valuable for designing compounds with specific physical and chemical characteristics, applicable in materials science and pharmaceutical formulations (Sharma et al., 2019).